5,6-dichloro-N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide

• IUPAC Name: 5,6-dichloro-N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H7Cl2F2N3OS/c16-9-3-8(5-20-13(9)17)14(23)22-15-21-12(6-24-15)7-1-2-10(18)11(19)4-7/h1-6H,(H,21,22,23)
• InChI Key: NJNVXKJDWUCZFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC(=N2)NC(=O)C3=CC(=C(N=C3)Cl)Cl)F)F
• Molecular Formula: C15H7Cl2F2N3OS
• Molecular Weight: 386.2 g/mol

Description

• Biological Relevance : Thiazole derivatives exhibit diverse biological activities, including antimicrobial, antifungal, antiviral, and antitumor properties.

Molecular Structure Analysis

The molecular structure of 5,6-dichloro-N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide consists of a pyridine core with two chlorine atoms at positions 5 and 6. The thiazole ring (containing sulfur and nitrogen atoms) is attached to the pyridine ring at position 3. The difluorophenyl group further enhances its structural complexity.

Physical And Chemical Properties Analysis

• Natural Occurrence : Thiazole is found in Vitamin B1 (thiamine), which plays a crucial role in energy release and nervous system function.

Mechanism of Action

The specific mechanism of action for this compound depends on its biological context. Thiazole derivatives have been reported to exhibit activities such as antihypertensive, anti-inflammatory, antibacterial, and antitumor effects. Further studies are needed to elucidate the precise mechanisms.

Safety and Hazards

• Safety Note : Buyer assumes responsibility to confirm product identity and purity. All sales are final.